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Compound of Interest

Compound Name: Chromium oxalate

Cat. No.: B1241539

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures of various
chromium oxalate hydrates. The information presented is intended to serve as a valuable
resource for researchers and professionals involved in materials science, inorganic chemistry,
and drug development, where the precise structure of metal complexes is of paramount
importance. This document details the synthesis, crystallographic data, and key structural
features of notable chromium(ll) and chromium(lll) oxalate hydrates.

Chromium(ll) Oxalate Hydrates

Chromium(ll) oxalate is known to exist in at least two hydrated forms: a dihydrate and a
monohydrate. While extensively studied using various analytical techniques, detailed single-
crystal X-ray diffraction data for these compounds is not readily available in the surveyed
literature. Characterization has been primarily achieved through powder X-ray diffraction,
thermal analysis, and spectroscopy.

Chromium(ll) Oxalate Dihydrate (CrC204-2H20)

Chromium(ll) oxalate dihydrate is a light green crystalline solid. Its structure is believed to be a
linear polymer, similar to other divalent metal oxalate dihydrates like those of magnesium and
iron. In this proposed structure, the chromium(ll) ions are octahedrally coordinated.

Experimental Protocols:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1241539?utm_src=pdf-interest
https://www.benchchem.com/product/b1241539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis of Chromium(ll) Oxalate Dihydrate:

A method for the synthesis of chromium(Il) oxalate dihydrate has been described by Nikumbh
et al.[1] The synthesis involves the reaction of chromium(ll) sulfate pentahydrate with a mixture
of sodium oxalate and oxalic acid in a degassed aqueous solution. This process yields a light
green crystalline product. The reaction should be carried out in an inert atmosphere to prevent
the oxidation of the chromium(ll) ion.

Caption: Experimental workflow for the synthesis of Chromium(ll) Oxalate Dihydrate.
Data Presentation:

Due to the lack of single-crystal X-ray diffraction data, a detailed table of crystallographic
parameters cannot be provided. However, some key physicochemical properties are
summarized below.

Property Value

Chemical Formula CrC204-2H20

Molar Mass 176.04 g/mol

Appearance Light green crystalline powder
Magnetic Moment 4.65 B.M.[1]

Chromium(ll) Oxalate Monohydrate (CrC204-H20)

Information regarding the single-crystal structure of chromium(ll) oxalate monohydrate is also
scarce in the literature. It is described as a yellow-green powder.

Data Presentation:
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Property Value

Chemical Formula CrC204-H20

Molar Mass 158.02 g/mol
Appearance Yellow-green powder
Density 2.468 g/cm3

Chromium(lll) Oxalate Hydrates

In contrast to chromium(ll) oxalates, a variety of chromium(lll) oxalate hydrate complexes have
been synthesized and characterized in detail using single-crystal X-ray diffraction. These
complexes often feature the tris(oxalato)chromate(lll) anion, [Cr(C20a4)3]3~, or the
diaquadioxalatochromate(lll) anion, [Cr(C204)2(H20)2]".

Potassium Tris(oxalato)chromate(lll) Trihydrate
(K3[Cr(C204)3]-3H20)

This complex is a well-characterized example of a chromium(lll) oxalate hydrate. It forms dark,
dichroic crystals that appear nearly black by reflected light but are deep green or purple by
transmitted light.

Experimental Protocols:
Synthesis of Potassium Tris(oxalato)chromate(lll) Trihydrate:

A common laboratory procedure involves the reaction of potassium dichromate with oxalic acid
and potassium oxalate.

e Dissolve oxalic acid dihydrate and potassium oxalate monohydrate in water.

e Slowly add a saturated aqueous solution of potassium dichromate to the oxalate solution
with constant stirring.

e The reaction is exothermic and will produce a dark green solution.
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» Concentrate the solution by heating and then allow it to cool slowly for crystallization.

o Collect the dark green crystals by filtration, wash with a small amount of cold water, then with
ethanol, and air dry.

Caption: Experimental workflow for the synthesis of K3[Cr(C204)3]-3H20.

Data Presentation:

Parameter Value
Crystal System Monoclinic
Space Group P2i/c

a (A) 7.714(1)

b (A) 19.687(4)
c (A 10.361(2)
B () 108.06(3)
Volume (A3) 1496.5

z 4

Bond Length (A)
Cr-O (average) 1.969
Angle Value (°)
O-Cr-O (chelate) ~83

trans-Potassium Diaquadioxalatochromate(lll) Trihydrate
(trans-K[Cr(C204)2(H20)2]-3H20)
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This complex is a trans-isomer where the two water molecules are in axial positions of the
octahedral coordination sphere around the chromium(lIl) ion.

Experimental Protocols:
Synthesis of trans-Potassium Diaquadioxalatochromate(lll) Trihydrate:

The synthesis is based on the method originally described by Werner (1914). A solution
containing an equilibrium mixture of cis- and trans-isomers is prepared. The lower solubility of
the trans-isomer allows for its preferential crystallization.

e Prepare a solution containing the diaquadioxalatochromate(lll) ion, typically from the reaction
of potassium dichromate and oxalic acid.

» Slowly evaporate the solution at room temperature.

e The less soluble purple crystals of the trans-isomer will precipitate first.

o Collect the crystals by filtration and wash with ethanol.

Caption: Experimental workflow for the synthesis of trans-K[Cr(C204)2(H20)2]-3H20.

Data Presentation:

Parameter Value
Crystal System Monoclinic
Space Group P2/c

a (A) 7.85

b (A) 5.72

c () 13.88

B (°) 109.5
Volume (A3) 588.6

4 2
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(3,5-dimethylpyrazole) Cis-diaquadioxalatochromate(lil)
Trihydrate ((CsHoN2)[Cr(C204)2(H20)2]-3H20)

This compound is an example of a chromium(lll) oxalate hydrate with an organic cation. The
chromium ion is in a slightly distorted octahedral environment, coordinated by two oxalate
anions and two water molecules in a cis configuration.

Experimental Protocols:
Synthesis of (CsHaN2)[Cr(C204)2(H20)2]-3H20:[2]

o Dissolve chromium(lll) nitrate nonahydrate in water.

To this solution, add an aqueous solution of oxalic acid dihydrate and 3,5-dimethylpyrazole.

Stir the resulting solution continuously at 323 K.

Allow the solution to slowly evaporate at room temperature.

Violet single crystals suitable for X-ray diffraction will form after several weeks.

Caption: Experimental workflow for the synthesis of (CsHoN2)[Cr(C204)2(H20)2]-3H20.

Data Presentation:
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Parameter Value

Crystal System Monoclinic

Space Group C2/c

a (A) 14.577(3)

b (A) 12.986(3)

c (A) 8.840(2)

B () 107.59(3)

Volume (A3) 1595.3(6)

Z 4

Bond Length (A)

Cr-O(water) 1.979(2) - 1.983(2)

Cr-O(oxalate) 1.956(2) - 1.966(2)

Angle Value (°)

O(water)-Cr-O(water) 90.13(9)

O(oxalate)-Cr-O(oxalate) 83.33(8)
Conclusion

This guide has summarized the available structural information for several key chromium
oxalate hydrates. While detailed single-crystal data for chromium(ll) oxalate hydrates remain
elusive, the crystal structures of numerous chromium(lll) oxalate complexes have been well-
established. The provided experimental protocols and crystallographic data offer a solid
foundation for researchers working with these compounds. The diversity in coordination
environments and the ability to form complex structures with various cations highlight the rich
chemistry of chromium oxalates. Further research, particularly aimed at obtaining single
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crystals of the simpler chromium(ll) hydrates, would be invaluable to complete the structural
landscape of this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Chromium(ll) oxalate - Wikipedia [en.wikipedia.org]
e 2.ias.ac.in [ias.ac.in]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Crystal Structure of
Chromium Oxalate Hydrates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241539#crystal-structure-of-chromium-oxalate-
hydrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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